![molecular formula C21H23BrN4O B2973572 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(4-bromo-3-methylphenyl)piperidine-4-carboxamide CAS No. 1234927-59-3](/img/structure/B2973572.png)
1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(4-bromo-3-methylphenyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several structural components including a benzimidazole ring, a piperidine ring, and a phenyl ring. Benzimidazole derivatives are known to exhibit a wide range of biological activities, including antitumor , antimicrobial , and antiviral properties . Piperidine is a common structural motif in many pharmaceuticals and natural products, and phenyl rings are common in many organic compounds.
Molecular Structure Analysis
The compound contains a benzimidazole ring, which is a fused aromatic ring structure consisting of benzene and imidazole . It also contains a piperidine ring, which is a six-membered ring with one nitrogen atom, and a phenyl ring, which is a six-membered aromatic ring.Chemical Reactions Analysis
The reactivity of this compound would likely depend on the functional groups present in the molecule. For instance, the benzimidazole ring might participate in electrophilic substitution reactions .Scientific Research Applications
- Researchers have explored the antitumor potential of this compound. Novel derivatives, such as 2-chloro-3-(1H-benzo[d]imidazol-2-yl)quinoline derivatives, were synthesized and evaluated for their inhibitory effects against tumor cell lines like HepG2, SK-OV-3, NCI-H460, and BEL-7404 . Some of these compounds displayed moderate to high inhibitory activities, making them promising candidates for further investigation.
- Microtubules play a crucial role in cell division and are a target for anticancer drugs. Compounds containing the benzo[d]imidazole moiety have been studied for their ability to inhibit microtubule assembly. In particular, this compound effectively inhibits microtubule formation in DU-145 cells . Understanding its mechanism of action could lead to novel therapeutic strategies.
- The regiocontrolled synthesis of substituted imidazoles, including this compound, has been a topic of interest. Imidazoles are essential components in functional molecules used across various applications. Researchers have focused on bond construction during imidazole formation, considering functional group compatibility and substitution patterns around the ring . This research contributes to synthetic methodology advancements.
- Although specific studies on this compound’s antibacterial activity are scarce, related benzo[d]imidazole derivatives have shown promise. For instance, a benzo[d]imidazo-thiazole derivative exhibited potent activity against Mycobacterium tuberculosis (Mtb) without acute cellular toxicity . Investigating similar properties for our compound could be valuable.
Antitumor Activity
Microtubule Inhibition
Synthetic Methodology Research
Antibacterial Potential
Mechanism of Action
Target of Action
It is known that benzimidazole derivatives are key components to functional molecules used in a variety of applications, including pharmaceuticals and agrochemicals .
Mode of Action
Benzimidazole derivatives have been reported to have diverse modes of action depending on their chemical structure and the functional groups they carry .
Biochemical Pathways
Benzimidazole derivatives are known to be involved in a wide range of biochemical pathways due to their versatile nature .
Result of Action
Benzimidazole derivatives have been reported to exhibit a wide range of biological activities, including antiproliferative activity and antiulcer activity .
properties
IUPAC Name |
1-(1H-benzimidazol-2-ylmethyl)-N-(4-bromo-3-methylphenyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23BrN4O/c1-14-12-16(6-7-17(14)22)23-21(27)15-8-10-26(11-9-15)13-20-24-18-4-2-3-5-19(18)25-20/h2-7,12,15H,8-11,13H2,1H3,(H,23,27)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZISMXPUBSLWDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2CCN(CC2)CC3=NC4=CC=CC=C4N3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23BrN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(4-bromo-3-methylphenyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.